Cas no 1478883-60-1 (((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine)

• Product Name: ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine
• CAS No: 1478883-60-1
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6361548
• PubChem ID: 51723276
• Update Time: 2025-10-30

((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [(1R,3S,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]methanamine
• SCHEMBL620555
• ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine
• EN300-6776604
• 1478883-60-1
• ((3-Exo)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine
• JDLGJYZMVRWAQA-CBLAIPOGSA-N
• [(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]methanamine

• Inchi： 1S/C9H18N2/c1-11-8-2-3-9(11)5-7(4-8)6-10/h7-9H,2-6,10H2,1H3/t7?,8-,9+
• InChI Key： JDLGJYZMVRWAQA-CBLAIPOGSA-N
• SMILES： N1(C)[C@@H]2CC[C@H]1CC(CN)C2

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Additional information on ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine

Chemical Profile of ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (CAS No. 1478883-60-1)

Compound with the chemical name ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (CAS No. 1478883-60-1) is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a unique class of bicyclic amines, characterized by its intricate stereochemistry and structural complexity. The presence of a nitrogen atom within the bicyclic framework and the specific arrangement of substituents make it a promising candidate for various biochemical applications.

The stereochemistry of this compound, particularly the configuration at the (1R,5S) positions, plays a crucial role in determining its biological activity. Such stereochemical specificity is often a key factor in the efficacy and selectivity of pharmacological agents. The bicyclo[3.2.1]octane core provides a rigid scaffold that can mimic natural biomolecules, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of novel scaffolds that can interact with biological targets in unique ways. The< strong>8-methyl-8-azabicyclo[3.2.1]octan-3-yl moiety in this compound offers a distinct structural feature that could potentially enhance binding affinity to specific protein targets. This has led to extensive research into its possible applications in drug discovery and development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The< strong>methanamine functional group provides a versatile handle for further chemical modifications, allowing researchers to explore a wide range of derivatives with tailored biological properties. Such flexibility is invaluable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

The synthesis of< strong>((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high enantioselectivity and purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical outcome.

Recent studies have begun to explore the pharmacological potential of this compound and its derivatives. Initial investigations suggest that it may exhibit interesting interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings are particularly exciting given the growing demand for innovative therapeutic agents.

The< strong>CAS No. 1478883-60-1 designation provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized naming system ensures clarity and consistency across different contexts, from academic research to commercial product development.

The structural motif of< strong>8-methyl-8-azabicyclo[3.2.1]octan-3-yl is not only intriguing from a chemical perspective but also holds promise for therapeutic applications. The rigid bicyclic core can be designed to fit into specific binding pockets within biological targets, potentially leading to high-affinity interactions. This concept aligns well with current trends in drug design, where structure-based approaches are increasingly employed to optimize lead compounds.

In conclusion, ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl)methanamine (CAS No. 1478883-60-1) represents a fascinating molecule with significant potential in pharmaceutical chemistry and medicinal biology. Its unique stereochemistry, structural complexity, and synthetic accessibility make it an attractive scaffold for further exploration. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in the development of novel therapeutic agents.